Cas no 121219-21-4 (1,2-Difluoro-3-(octyloxy)benzene)
1,2-Difluoro-3-(octyloxy)benzene is a fluorinated aromatic ether compound characterized by its unique structural properties, combining a benzene ring with fluorine substituents and an octyloxy side chain. This configuration imparts enhanced lipophilicity and chemical stability, making it suitable for applications in organic synthesis, liquid crystal formulations, and advanced material science. The presence of fluorine atoms contributes to its electron-withdrawing effects, which can influence reactivity in coupling reactions or as an intermediate in pharmaceutical and agrochemical development. The octyloxy chain further improves solubility in nonpolar media, facilitating its use in hydrophobic systems. Its well-defined structure ensures consistent performance in specialized chemical processes.
121219-21-4 structure
Product Name:1,2-Difluoro-3-(octyloxy)benzene
CAS No:121219-21-4
MF:C14H20F2O
MW:242.304811477661
CID:91519
PubChem ID:10562497
Update Time:2025-06-07
1,2-Difluoro-3-(octyloxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Difluoro-3-(octyloxy)benzene
- 1-OCTYLXY-2,3-DIFLUOROBENZENE
- 1,2-difluoro-3-octyloxybenzene
- 2,3-Difluoro-1-n-octoxybenzene
- 2,3-difluoro-1-n-octyloxybenzene
- 3-octyloxy-1,2-difluorobenzene
- AK119676
- I01-8950
- KB-216321
- SureCN4826935
- 1-Octyloxy-2,3-difluorobenzene
- 121219-21-4
- SCHEMBL4826935
- AKOS015891217
- DTXSID50441803
- 1,2-difluoro-3-octoxybenzene
- A2551
- ZHWFPPRUOLEOBE-UHFFFAOYSA-N
-
- MDL： MFCD12913618
- Inchi： 1S/C14H20F2O/c1-2-3-4-5-6-7-11-17-13-10-8-9-12(15)14(13)16/h8-10H,2-7,11H2,1H3
- InChI Key： ZHWFPPRUOLEOBE-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1OCCCCCCCC)F
Computed Properties
- Exact Mass: 242.1483
- Monoisotopic Mass: 242.14822158g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.021
- Boiling Point: 286.338°C at 760 mmHg
- Flash Point: 134.469°C
- Refractive Index: 1.463
- PSA: 9.23
- LogP: 4.70410
1,2-Difluoro-3-(octyloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D078960-250mg |
1,2-Difluoro-3-(octyloxy)benzene |
121219-21-4 | 250mg |
$ 215.00 | 2022-06-06 | ||
| TRC | D078960-500mg |
1,2-Difluoro-3-(octyloxy)benzene |
121219-21-4 | 500mg |
$ 355.00 | 2022-06-06 | ||
| Alichem | A019087524-5g |
1,2-Difluoro-3-(octyloxy)benzene |
121219-21-4 | 95% | 5g |
$400.00 | 2023-09-04 | |
| Ambeed | A503303-1g |
1,2-Difluoro-3-(octyloxy)benzene |
121219-21-4 | 95+% | 1g |
$74.0 | 2024-04-25 | |
| Ambeed | A503303-5g |
1,2-Difluoro-3-(octyloxy)benzene |
121219-21-4 | 95+% | 5g |
$254.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760744-1g |
1,2-Difluoro-3-(octyloxy)benzene |
121219-21-4 | 98% | 1g |
￥777.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760744-5g |
1,2-Difluoro-3-(octyloxy)benzene |
121219-21-4 | 98% | 5g |
￥2489.00 | 2024-08-09 | |
| Crysdot LLC | CD12173389-5g |
1,2-Difluoro-3-(octyloxy)benzene |
121219-21-4 | 95+% | 5g |
$314 | 2024-07-23 |
1,2-Difluoro-3-(octyloxy)benzene Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
121219-21-4 (1,2-Difluoro-3-(octyloxy)benzene) Related Products
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